Cas no 941294-39-9 (5-Bromo-4-(2,4-dimethylphenyl)pyrimidine)

• Product Name: 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine
• CAS No: 941294-39-9
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• MDL: MFCD09800944
• CID: 821272
• Update Time: 2025-10-30

5-Bromo-4-(2,4-dimethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine
• 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine (ACI)

• MDL： MFCD09800944
• Inchi： 1S/C12H11BrN2/c1-8-3-4-10(9(2)5-8)12-11(13)6-14-7-15-12/h3-7H,1-2H3
• InChI Key： LRFKWDZZXGCVPK-UHFFFAOYSA-N
• SMILES： BrC1C(C2C(C)=CC(C)=CC=2)=NC=NC=1

Computed Properties

• Exact Mass: 262.01100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 25.78000
• LogP: 3.52290

5-Bromo-4-(2,4-dimethylphenyl)pyrimidine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine

Introduction to 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine (CAS No. 941294-39-9)

5-Bromo-4-(2,4-dimethylphenyl)pyrimidine (CAS No. 941294-39-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrimidine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a 2,4-dimethylphenyl substituent imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various drug discovery and development efforts.

The chemical structure of 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine is characterized by a pyrimidine ring system with a bromine atom at the 5-position and a 2,4-dimethylphenyl group at the 4-position. This configuration not only influences the compound's reactivity but also its pharmacological profile. The bromine atom can serve as a useful handle for further chemical modifications, allowing researchers to explore a wide range of derivatives with enhanced biological activities.

In recent years, 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine has been extensively studied for its potential as a lead compound in the development of novel therapeutics. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine to selectively inhibit the activity of protein kinase C (PKC), a family of enzymes that play a pivotal role in cell signaling and proliferation. The selective inhibition of PKC by this compound has been linked to its potential as an anticancer agent, particularly in the treatment of solid tumors and hematological malignancies.

Beyond its enzymatic inhibition properties, 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine has also shown promise in modulating other biological processes. For example, it has been reported to exhibit anti-inflammatory effects by downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This dual mechanism of action—targeting both kinases and inflammatory mediators—makes it an attractive candidate for the development of multifunctional drugs that can address multiple aspects of complex diseases.

The synthetic accessibility of 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine is another factor that contributes to its appeal in drug discovery programs. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the reaction of 2,4-dimethylbenzaldehyde with guanidine hydrochloride followed by bromination at the 5-position. This method provides high yields and purity, facilitating large-scale synthesis for preclinical and clinical studies.

In preclinical studies, 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues without causing significant adverse effects. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, further supporting its potential for clinical translation.

The therapeutic potential of 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine extends beyond cancer and inflammatory diseases. Recent research has explored its activity against viral infections, particularly those caused by RNA viruses such as influenza and coronavirus. Studies have shown that this compound can interfere with viral replication by targeting key viral enzymes or host cell factors involved in viral entry and assembly. This broad-spectrum antiviral activity makes it a promising candidate for developing new antiviral therapies.

In conclusion, 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine (CAS No. 941294-39-9) is a highly promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive lead molecule for further optimization and development into novel therapeutics. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its significance in the field of medicinal chemistry.